Cas no 1291008-67-7 (2-(4-bromothiophen-2-yl)-2-{[(oxolan-2-yl)methyl]amino}acetic acid)

• Product Name: 2-(4-bromothiophen-2-yl)-2-{[(oxolan-2-yl)methyl]amino}acetic acid
• CAS No: 1291008-67-7
• MF: C₁₁H₁₄BrNO₃S
• MW: 320.202761173248
• CID: 5178270
• PubChem ID: 56798523
• Update Time: 2025-06-28

2-(4-bromothiophen-2-yl)-2-{[(oxolan-2-yl)methyl]amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromothiophen-2-yl)-2-[(oxolan-2-ylmethyl)amino]acetic acid
• 2-(4-Bromothiophen-2-yl)-2-[(oxolan-2-ylmethyl)amino]aceticacid
• 2-(4-bromothiophen-2-yl)-2-{[(oxolan-2-yl)methyl]amino}acetic acid
• 2-(4-Bromothiophen-2-yl)-2-(oxolan-2-ylmethylamino)acetic acid
• 2-Thiopheneacetic acid, 4-bromo-α-[[(tetrahydro-2-furanyl)methyl]amino]-

• Inchi： 1S/C11H14BrNO3S/c12-7-4-9(17-6-7)10(11(14)15)13-5-8-2-1-3-16-8/h4,6,8,10,13H,1-3,5H2,(H,14,15)
• InChI Key： IJZVBCVKIOLBRT-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(C(=O)O)NCC1CCCO1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 279
• XLogP3: -0.4
• Topological Polar Surface Area: 86.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-bromothiophen-2-yl)-2-{[(oxolan-2-yl)methyl]amino}acetic acid

Introduction to 2-(4-bromothiophen-2-yl)-2-{[(oxolan-2-yl)methyl]amino}acetic acid (CAS No. 1291008-67-7)

2-(4-bromothiophen-2-yl)-2-{[(oxolan-2-yl)methyl]amino}acetic acid (CAS No. 1291008-67-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of thiophene and oxolane, and it possesses a complex structure that includes a brominated thiophene ring and an amino acid moiety. The combination of these functional groups endows the molecule with a range of potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-(4-bromothiophen-2-yl)-2-{[(oxolan-2-yl)methyl]amino}acetic acid is characterized by its bromine substituent on the thiophene ring, which can influence its reactivity and biological properties. The presence of the oxolane moiety, specifically the 2-methyl group, adds stereochemical complexity to the molecule, potentially affecting its interactions with biological targets. The amino acid component, specifically the carboxylic acid group, provides additional functional versatility, allowing for conjugation with other molecules or modification to enhance solubility or bioavailability.

In recent years, there has been a growing interest in the use of brominated thiophenes as scaffolds for the development of novel therapeutic agents. Research has shown that these compounds can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, studies have demonstrated that certain brominated thiophenes can inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes them promising candidates for the treatment of inflammatory diseases.

The inclusion of the oxolane moiety in 2-(4-bromothiophen-2-yl)-2-{[(oxolan-2-yl)methyl]amino}acetic acid adds another layer of complexity to its biological profile. Oxolanes are known for their ability to form stable complexes with metal ions, which can influence the compound's pharmacological properties. Additionally, the presence of the oxolane ring can enhance the molecule's lipophilicity, potentially improving its cell membrane permeability and bioavailability.

The amino acid component of 2-(4-bromothiophen-2-yl)-2-{[(oxolan-2-yl)methyl]amino}acetic acid is particularly noteworthy. Amino acids are fundamental building blocks of proteins and play crucial roles in various biological processes. The carboxylic acid group in this compound can participate in hydrogen bonding and other non-covalent interactions with biological targets, which can modulate its activity. Furthermore, the carboxylic acid group can be readily modified through esterification or amidation to create prodrugs or conjugates with enhanced pharmacokinetic properties.

In terms of synthetic accessibility, 2-(4-bromothiophen-2-yl)-2-{[(oxolan-2-yl)methyl]amino}acetic acid can be synthesized through a series of well-established chemical reactions. The synthesis typically involves coupling reactions between brominated thiophenes and oxolane derivatives, followed by functional group manipulations to introduce the amino acid moiety. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in both academic research and industrial applications.

The potential applications of 2-(4-bromothiophen-2-yl)-2-{[(oxolan-2-yl)methyl]amino}acetic acid are diverse and promising. In medicinal chemistry, this compound has been explored as a lead structure for the development of new drugs targeting various diseases. For example, preliminary studies have shown that derivatives of this compound exhibit potent antitumor activity against several cancer cell lines. Additionally, its anti-inflammatory properties make it a candidate for treating conditions such as arthritis and other inflammatory disorders.

Beyond its therapeutic potential, 2-(4-bromothiophen-2-yl)-2-{[(oxolan-2-yl)methyl]amino}acetic acid has also found applications in materials science and chemical biology. The unique combination of functional groups in this molecule makes it suitable for use as a building block in the synthesis of advanced materials with tailored properties. Moreover, its ability to form stable complexes with metal ions has led to its use in coordination chemistry and catalysis.

In conclusion, 2-(4-bromothiophen-2-yl)-2-{[(oxolan-2-yl)methyl]amino}acetic acid (CAS No. 1291008-67-7) is a multifunctional compound with significant potential in various scientific and industrial fields. Its complex structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing our understanding of chemical biology and pharmaceutical science.